Cas no 2095516-89-3 (ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate)

• Product Name: ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate
• CAS No: 2095516-89-3
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 4740945
• Update Time: 2026-02-25

ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)-1H-pyrazole-3-carboxylate
• ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate

• Inchi： 1S/C15H15ClN2O3/c1-2-21-15(20)13-12(8-9-19)14(16)18(17-13)10-11-6-4-3-5-7-11/h3-7,9H,2,8,10H2,1H3
• InChI Key： XQTPPCVNFDVNFS-UHFFFAOYSA-N
• SMILES： ClC1=C(CC=O)C(C(=O)OCC)=NN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• XLogP3: 2.7
• Topological Polar Surface Area: 61.2

Additional information on ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate

Comprehensive Guide to Ethyl 1-Benzyl-5-Chloro-4-(2-Oxoethyl)Pyrazole-3-Carboxylate (CAS No. 2095516-89-3)

Ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate (CAS No. 2095516-89-3) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole carboxylates, which are widely studied for their diverse biological activities and applications in drug discovery. The presence of functional groups like the benzyl, chloro, and oxoethyl moieties enhances its reactivity and makes it a valuable intermediate in organic synthesis.

One of the key reasons for the growing interest in ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate is its role in the development of novel therapeutic agents. Researchers are increasingly focusing on pyrazole-based compounds due to their antimicrobial, anti-inflammatory, and anticancer properties. This compound, in particular, has shown promise in preliminary studies for its potential to modulate specific biological pathways, making it a subject of interest in medicinal chemistry.

In the agrochemical sector, pyrazole derivatives like CAS 2095516-89-3 are explored for their pesticidal and herbicidal activities. The chloro and oxoethyl groups contribute to its efficacy as a potential active ingredient in crop protection formulations. With the increasing demand for sustainable and eco-friendly agrochemicals, this compound aligns well with current trends in green chemistry.

The synthesis of ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula and structural features are optimized for high purity and yield, making it a reliable choice for industrial and laboratory applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound.

From a commercial perspective, the demand for CAS 2095516-89-3 is driven by its versatility and applicability across multiple industries. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and pharmaceutical companies. The compound's stability under standard storage conditions further enhances its appeal for long-term use.

In conclusion, ethyl 1-benzyl-5-chloro-4-(2-oxoethyl)pyrazole-3-carboxylate (CAS No. 2095516-89-3) represents a cutting-edge compound with broad potential in both pharmaceutical and agrochemical fields. Its unique chemical structure and functional groups make it a valuable asset for researchers aiming to develop innovative solutions for global challenges in health and agriculture.